Cas no 31401-59-9 (4-[(e)-(benzylimino)methyl]phenol)

• Product Name: 4-[(e)-(benzylimino)methyl]phenol
• CAS No: 31401-59-9
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 1447036
• PubChem ID: 792803
• Update Time: 2025-04-20

4-[(e)-(benzylimino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[(e)-(benzylimino)methyl]phenol
• AC1L3G34
• (4-Oxy-benzal)-benzylamin
• 4-Oxy-benzaldehyd-benzylimid
• Phenol, 4-[(methylimino)methyl]-N-oxide
• Phenol, 4-((methylimino)methyl)-, N-oxide
• 4-hydroxy-benzaldehyde-(N-methyl oxime )
• &lt
• 4-Hydroxy-benzyliden&gt
• -methyl-amin-N-oxid
• 4-Hydroxy-benzaldehyd-benzylimin
• 4-Hydroxy-benzaldehyd-(N-methyl-oxim)
• 4-[(benzylimino)methyl]phenol
• 4-{[(phenylmethyl)imino]methyl}-phenol
• 4-((benzylimino)methyl)phenol
• 4-(Benzylimino-methyl)-phenol
• AC1L3G34; (4-Oxy-benzal)-benzylamin; 4-Oxy-benzaldehyd-benzylimid; Phenol, 4-[(methylimino)methyl]-N-oxide; Phenol, 4-((methylimino)methyl)-, N-oxide; 4-hydroxy-benzaldehyde-(N-methyl oxime ); < 4-Hydroxy-benzyliden> -methyl-amin-N-oxid; 4-Hydroxy-benzaldehyd-benzylimin; 4-Hydroxy-benzaldehyd-(N-methyl-oxim); 4-[(benzylimino)methyl]phenol; 4-{[(phenylmethyl)imino]methyl}-phenol; 4-((benzylimino)methyl)phenol; 4-(Benzylimino-methyl
• SCHEMBL10623357
• Oprea1_707260
• 4-[[{phenylmethyl)imino]methyl]phenol
• 31401-59-9
• 4-(N-benzylformimidoyl)phenol
• SCHEMBL723632
• HTASYGMAHMVZES-UHFFFAOYSA-N
• Oprea1_638111
• CBDivE_002077
• AKOS003672106

• Inchi： 1S/C14H13NO/c16-14-8-6-13(7-9-14)11-15-10-12-4-2-1-3-5-12/h1-9,11,16H,10H2/b15-11+
• InChI Key： HTASYGMAHMVZES-RVDMUPIBSA-N
• SMILES： OC1C=CC(=CC=1)/C=N/CC1C=CC=CC=1

Computed Properties

• Exact Mass: 211.09979
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59